Cas no 2171614-39-2 (5-(1-methyl-1H-imidazol-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane)

• Product Name: 5-(1-methyl-1H-imidazol-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane
• CAS No: 2171614-39-2
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 6084735
• PubChem ID: 165865413
• Update Time: 2025-10-29

5-(1-methyl-1H-imidazol-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-imidazol-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane
• 2171614-39-2
• EN300-1640913
• 5-(1-methyl-1H-imidazol-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane

• Inchi： 1S/C12H19N3OS/c1-15-9-13-7-10(15)11-12(16-5-4-14-11)3-2-6-17-8-12/h7,9,11,14H,2-6,8H2,1H3
• InChI Key： KTYXIXLFNRPALJ-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)C(C1=CN=CN1C)NCCO2

Computed Properties

• Exact Mass: 253.12488341g/mol
• Monoisotopic Mass: 253.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 5-(1-methyl-1H-imidazol-5-yl)-1-oxa-8-thia-4-azaspiro5.5undecane

Comprehensive Overview of 5-(1-methyl-1H-imidazol-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane (CAS No. 2171614-39-2): Structure, Applications, and Research Insights

The compound 5-(1-methyl-1H-imidazol-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane (CAS No. 2171614-39-2) represents a unique spirocyclic heterocycle with a multifaceted molecular architecture. Its structure combines an imidazole moiety, a 1-oxa-8-thia-4-aza ring system, and a spiro[5.5]undecane scaffold, making it a subject of significant interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential as a pharmacophore due to its ability to modulate biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for novel heterocyclic compounds like 2171614-39-2 has surged, driven by advancements in drug discovery and computational chemistry. The compound’s spirocyclic core offers enhanced three-dimensional complexity, a feature highly sought after in the design of selective receptor modulators. Its imidazole component further contributes to its bioavailability and hydrogen-bonding capacity, critical for interactions with biological macromolecules. These attributes align with current trends in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs).

The synthesis of 5-(1-methyl-1H-imidazol-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane typically involves multistep organic reactions, including cyclization and cross-coupling strategies. Recent publications highlight its preparation via palladium-catalyzed C–N coupling, followed by ring-closing to form the spirocyclic framework. Such methodologies are pivotal for researchers investigating scalable synthetic routes and green chemistry alternatives, reflecting broader industry shifts toward sustainable synthesis.

From a therapeutic perspective, this compound’s structural novelty has prompted studies in neurodegenerative diseases and inflammatory pathways. Its potential as a kinase inhibitor or GPCR ligand is under scrutiny, coinciding with rising Google searches for terms like "spirocyclic drugs 2024" and "imidazole-based therapeutics". Additionally, its thia-aza moiety may confer metabolic stability, addressing a common challenge in oral drug development—a topic frequently queried in pharmaceutical forums.

Beyond pharmacology, CAS 2171614-39-2 has garnered attention in material science for its potential in coordination polymers and catalysis. The sulfur and nitrogen atoms within its structure enable metal-binding properties, relevant to sensor technologies and energy storage applications. This dual applicability resonates with growing interest in multifunctional organic molecules, as evidenced by search trends around "heterocycles in batteries" and "organic electronics."

Analytical characterization of this compound employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, ensuring precise structural validation. These methods are crucial for quality control, particularly as regulatory agencies emphasize impurity profiling—a hot topic in FDA compliance discussions. Researchers also leverage molecular docking to predict its binding modes, aligning with the popularity of AI-driven drug discovery tools.

In summary, 5-(1-methyl-1H-imidazol-5-yl)-1-oxa-8-thia-4-azaspiro[5.5]undecane exemplifies the convergence of structural ingenuity and diverse applications. Its relevance spans biomedical research, sustainable chemistry, and advanced materials, positioning it as a compound of enduring scientific and industrial value. As exploration continues, its role in addressing unmet medical needs and technological challenges will likely expand, further cementing its importance in contemporary science.